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Compound of Interest

Compound Name: Myristoleyl myristate

Cat. No.: B15551876 Get Quote

This technical guide provides a detailed analysis of the molecular formula and weight for

myristate esters, with a specific focus on clarifying the distinction between Myristyl Myristate

and Myristoleyl Myristate. This document is intended for researchers, scientists, and

professionals in drug development who require precise chemical information.

It is important to note a discrepancy in the initial query. The provided molecular formula,

C28H56O2, corresponds to Myristyl Myristate, a saturated wax ester. The name Myristoleyl
Myristate refers to a monounsaturated ester with a different molecular formula. This guide will

address both compounds to ensure clarity.

Quantitative Data Summary
The molecular properties of Myristyl Myristate and Myristoleyl Myristate are summarized

below for direct comparison.

Table 1: Molecular Properties of Myristyl Myristate

Property Value

Molecular Formula C28H56O2[1][2][3][4]

Molecular Weight 424.74 g/mol [2][3][5]

IUPAC Name tetradecyl tetradecanoate[4]

CAS Registry Number 3234-85-3[1]
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Table 2: Molecular Properties of Myristoleyl Myristate

Property Value

Molecular Formula C28H54O2

Molecular Weight 422.72 g/mol

IUPAC Name (9Z)-tetradec-9-enyl tetradecanoate

CAS Registry Number Not readily available

Myristyl myristate is the ester formed from the condensation of myristic acid and myristyl

alcohol.[6] It is used in cosmetics as an emollient and texture enhancer.[6]

Logical Relationship of Myristate Esters
The following diagram illustrates the formation of both Myristyl Myristate and Myristoleyl
Myristate from their constituent fatty acid and fatty alcohol precursors. This visualization

clarifies the structural difference that leads to their distinct molecular formulas.

Myristyl Myristate (C28H56O2)

Myristoleyl Myristate (C28H54O2)

Myristic Acid (C14H28O2)

Myristyl Myristate (C28H56O2)
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Figure 1: Formation of Myristate Esters

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Myristyl myristate [webbook.nist.gov]

2. GSRS [precision.fda.gov]

3. larodan.com [larodan.com]

4. Myristyl Myristate | C28H56O2 | CID 18605 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Myristyl myristate (CAS 3234-85-3) - Chemical & Physical Properties by Cheméo
[chemeo.com]

6. MYRISTYL MYRISTATE - Ataman Kimya [atamanchemicals.com]

To cite this document: BenchChem. [An In-Depth Technical Guide on the Molecular
Properties of Myristate Esters]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15551876#molecular-formula-c28h56o2-and-weight-
of-myristoleyl-myristate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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